Cas no 926208-98-2 (7-Bromo-4-fluoro-1H-indole-2-carboxylic acid)

• Product Name: 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid
• CAS No: 926208-98-2
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• MDL: MFCD08443393
• CID: 4779081
• PubChem ID: 16313512
• Update Time: 2025-05-20

7-Bromo-4-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-fluoro-1H-indole-2-carboxylic acid
• Z235340049
• 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid

• MDL： MFCD08443393
• Inchi： 1S/C9H5BrFNO2/c10-5-1-2-6(11)4-3-7(9(13)14)12-8(4)5/h1-3,12H,(H,13,14)
• InChI Key： HOSBAJJUPHKMGW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(C(=O)O)NC=21)F

Computed Properties

• Exact Mass: 256.94877g/mol
• Monoisotopic Mass: 256.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid

Professional Introduction to 7-Bromo-4-fluoro-1H-indole-2-carboxylic Acid (CAS No. 926208-98-2)

7-Bromo-4-fluoro-1H-indole-2-carboxylic acid, with the CAS number 926208-98-2, is a highly versatile intermediate in the field of pharmaceutical and chemical synthesis. This compound belongs to the indole family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its molecular framework enhances its reactivity, making it a valuable building block for the development of novel therapeutic agents.

The indole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in various pharmacological applications. Its structural motif is commonly found in natural products and bioactive molecules, contributing to its extensive biological relevance. The specific substitution pattern in 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid imparts unique chemical properties that make it particularly useful in synthetic chemistry. The bromine atom at the 7-position and the fluorine atom at the 4-position serve as reactive sites for further functionalization, enabling the construction of more complex molecules.

In recent years, there has been a surge in research focused on indole derivatives as potential drug candidates. These compounds have shown promise in treating a variety of diseases, including cancer, infectious diseases, and neurological disorders. The< strong>7-Bromo-4-fluoro-1H-indole-2-carboxylic acid derivative has been extensively studied for its ability to modulate biological pathways associated with these conditions. Its structural features allow for selective interactions with target proteins and enzymes, making it an attractive candidate for drug development.

One of the most compelling aspects of 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel inhibitors and agonists targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating compounds that exhibit anti-inflammatory and anticancer properties. The bromine and fluorine substituents facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic molecules.

The pharmaceutical industry has shown particular interest in indole derivatives due to their favorable pharmacokinetic profiles and low toxicity. 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid has been incorporated into several drug discovery programs aimed at identifying new treatments for chronic diseases. Its structural versatility allows chemists to fine-tune properties such as solubility, bioavailability, and metabolic stability, which are critical factors in drug development. Recent advances in computational chemistry have further enhanced the design of these compounds by predicting their biological activity and optimizing their molecular structure.

In addition to its pharmaceutical applications, 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid has found utility in materials science and agrochemical research. Its ability to participate in diverse chemical reactions makes it a valuable precursor for synthesizing advanced materials with unique properties. Furthermore, its derivatives have been explored as potential pesticides and herbicides due to their interaction with biological targets in plants and pests.

The synthesis of 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid typically involves multi-step organic transformations starting from readily available indole derivatives. The introduction of bromine and fluorine substituents requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact while maintaining high chemical integrity.

Ongoing research continues to uncover new applications for 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid and its derivatives. Scientists are exploring novel synthetic routes to expand its utility in drug discovery and material science. Collaborative efforts between academia and industry are driving innovation by combining expertise in organic chemistry, medicinal chemistry, and computational biology. These interdisciplinary approaches are expected to yield groundbreaking discoveries that will benefit human health and technological advancements.

In conclusion, 7-Bromo-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 926208-98-2) is a pivotal compound with far-reaching implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for chemists seeking to develop novel biologically active molecules. As research progresses, the full potential of this compound will continue to be realized through innovative synthetic strategies and interdisciplinary collaborations.